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Compound of Interest

Compound Name: LP-533401 hydrochloride

Cat. No.: B608645 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of the bone anabolic effects of LP-533401
hydrochloride with other established anabolic agents. The information is based on available

preclinical data, as clinical trial data for LP-533401 in osteoporosis is not publicly available.

Mechanism of Action: A Novel Anabolic Pathway
LP-533401 hydrochloride is a potent and specific inhibitor of tryptophan hydroxylase 1 (Tph1),

the rate-limiting enzyme in the synthesis of gut-derived serotonin (GDS).[1][2][3] GDS has been

identified as a powerful inhibitor of bone formation.[1] By reducing the levels of circulating

serotonin originating from the gut, LP-533401 effectively removes this inhibitory signal, leading

to an increase in osteoblast proliferation and activity, and consequently, enhanced bone

formation.[1][4] This mechanism is distinct from other anabolic agents that typically target the

parathyroid hormone (PTH) or sclerostin pathways.[5][6] Notably, LP-533401 does not appear

to cross the blood-brain barrier, thus avoiding effects on brain-derived serotonin, which plays a

different role in bone metabolism.[1][2][4]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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